Cas no 2172020-54-9 (2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172020-54-9
• MF: C₉H₁₂F₂N₄O
• MW: 230.214588165283
• CID: 6452527
• PubChem ID: 165591464
• Update Time: 2025-06-27

2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide
• 2-[5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-yl]acetamide
• 2172020-54-9
• EN300-1597496

• Inchi： 1S/C9H12F2N4O/c10-7(11)4-15-9(5-1-2-5)6(13-14-15)3-8(12)16/h5,7H,1-4H2,(H2,12,16)
• InChI Key： XCKSFOMAWXAOOF-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CC(N)=O)N=N1)C1CC1)F

Computed Properties

• Exact Mass: 230.09791734g/mol
• Monoisotopic Mass: 230.09791734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172020-54-9)

2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide, identified by its CAS number 2172020-54-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a novel class of heterocyclic amides with a unique structural framework that combines a cyclopropyl group, a difluoroethyl moiety, and a triazolyl unit. The intricate arrangement of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The structural design of 2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide is meticulously crafted to optimize interactions with biological targets. The presence of the cyclopropyl ring introduces rigidity to the molecule, which can enhance binding affinity and selectivity. Meanwhile, the difluoroethyl group is known for its ability to modulate metabolic stability and pharmacokinetic profiles, making it a valuable feature in drug development. The triazolyl moiety further contributes to the molecule's complexity by providing additional binding pockets and hydrogen bonding opportunities.

In recent years, there has been growing interest in the development of novel triazole-based compounds due to their broad spectrum of biological activities. Triazoles are known for their versatility in inhibiting various enzymes and receptors involved in inflammatory pathways, microbial infections, and even cancer progression. The incorporation of a triazolyl group into 2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide suggests potential applications in these areas. For instance, studies have shown that triazole derivatives can exhibit potent anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways.

The acetamide functional group in the molecule also plays a crucial role in determining its pharmacological properties. Acetamides are frequently found in bioactive molecules due to their ability to form hydrogen bonds with biological targets, enhancing binding affinity. Additionally, the acetamide moiety can influence the solubility and metabolic stability of the compound, which are critical factors in drug design. The specific positioning of the acetamide group in 2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide likely contributes to its unique interaction profile with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding modes and interactions between 2-5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylacetamide and target proteins. These computational studies have hinted at its potential as an inhibitor of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation and pain signaling.

Experimental validation of these computational predictions has been ongoing in several research laboratories. Initial studies have shown promising results regarding the anti-inflammatory properties of CAS No. 2172020-54-9 when tested in cellular models. The compound demonstrated significant reduction in pro-inflammatory cytokine release from macrophages upon stimulation with lipopolysaccharide (LPS). This effect was attributed to the modulation of nuclear factor kappa B (NFκB) signaling pathways by the triazolyl moiety.

Beyond its anti-inflammatory potential, 2172020-54-9 has also shown interesting interactions with microbial pathogens. The structural features of this compound make it a candidate for developing novel antimicrobial agents. Specifically，the combination of cyclopropyl and difluoroethyl groups disrupts essential bacterial cell wall synthesis or membrane integrity，leading to reduced bacterial growth。 Preliminary assays have indicated efficacy against Gram-positive bacteria，including methicillin-resistant *Staphylococcus aureus* (*MRSA*)，highlighting its broad-spectrum antimicrobial activity。

The pharmacokinetic profile of CAS No. 2172020 -54 -9 is another area of active investigation。 Due to the presence of fluorine atoms，this compound exhibits enhanced metabolic stability compared to analogous non-fluorinated analogs。 Fluorine atoms are known to increase lipophilicity，which can improve membrane permeability and oral bioavailability。 Additionally，the cyclopropyl ring may contribute to reduced metabolism via cytochrome P450 enzymes，further prolonging systemic exposure . These characteristics make it an attractive candidate for further development as an oral therapeutic agent。

In conclusion, 2172020 -54 -9 represents a promising lead compound with multifaceted biological activities . Its unique structural features ，including the cyclopropyl ，difluoroethyl ，and triazolyl moieties ，contribute to its distinct pharmacological profile . Further research is warranted to fully elucidate its mechanisms of action , optimize its pharmacokinetic properties , and explore potential therapeutic applications . As our understanding of molecular interactions continues to evolve ，compounds like CAS No . 2172020 -54 -9 hold great promise for addressing unmet medical needs across various disease indications . p >